Cas no 108664-62-6 (3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester
• CAS No: 108664-62-6
• MF: C₁₅H₁₂ClNO₄
• MW: 305.713083267212
• CID: 4425481
• PubChem ID: 1486004
• Update Time: 2025-06-13

3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester
• METHYL 1-[2-(4-CHLOROPHENYL)-2-OXOETHYL]-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXYLATE
• methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-6-oxo-1,6-dihydropyridine-3-carboxylate
• Oprea1_308449
• SMR000335036
• MLS000764219
• 108664-62-6
• AKOS005100342
• methyl1-[2-(4-chlorophenyl)-2-oxoethyl]-6-oxo-1,6-dihydropyridine-3-carboxylate
• HMS2701O12
• methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-6-oxopyridine-3-carboxylate
• CHEMBL1425759
• 8E-373S

• Inchi： 1S/C15H12ClNO4/c1-21-15(20)11-4-7-14(19)17(8-11)9-13(18)10-2-5-12(16)6-3-10/h2-8H,9H2,1H3
• InChI Key： OSYSNQCTIKZGEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1C(C=CC(C(=O)OC)=C1)=O)=O

Computed Properties

• Exact Mass: 305.0454856Da
• Monoisotopic Mass: 305.0454856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.7Ų

Additional information on 3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester

Comprehensive Overview of 3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester (CAS No. 108664-62-6)

The compound 3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester (CAS No. 108664-62-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This ester derivative features a pyridine core, a 4-chlorophenyl group, and a methyl ester functionality, making it a versatile intermediate for synthetic applications. Its unique structure has garnered attention in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 3-Pyridinecarboxylic acid derivatives has surged due to their role in modulating biological pathways. Researchers are increasingly exploring its applications in targeted therapy and precision medicine, aligning with the growing trend of personalized healthcare. The compound's CAS No. 108664-62-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of this compound lies in its structural flexibility. The presence of both a carbonyl group and an ester moiety allows for further functionalization, enabling the synthesis of novel analogs. This property is particularly valuable in high-throughput screening (HTS) campaigns, where researchers seek to identify bioactive molecules for cancer treatment and neurodegenerative diseases.

From an industrial perspective, 3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester is often discussed in the context of green chemistry. Innovations in catalytic synthesis and solvent-free reactions have improved its production efficiency, reducing environmental impact. These advancements resonate with the global push toward sustainable manufacturing, a topic frequently queried in search engines and AI-driven research tools.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its chromatographic purity is critical for ensuring reproducibility in biological assays, a concern often raised by pharmaceutical quality control professionals. Additionally, its stability under various pH conditions is a subject of ongoing study, particularly for formulation development.

In summary, 3-Pyridinecarboxylic acid, 1-[2-(4-chlorophenyl)-2-oxoethyl]-1,6-dihydro-6-oxo-, methyl ester (CAS No. 108664-62-6) represents a promising scaffold for multidisciplinary research. Its applications span drug design, agrochemical innovation, and material engineering, addressing some of the most pressing challenges in modern science. As interest in small-molecule therapeutics continues to grow, this compound is poised to remain a focal point in cutting-edge research.